N-(3,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H23N3O3S/c1-4-28-19-7-5-18(6-8-19)25-10-9-23-21(22(25)27)29-14-20(26)24-17-12-15(2)11-16(3)13-17/h5-13H,4,14H2,1-3H3,(H,24,26)
• InChI Key: HGKIMYYNKKWNIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC(=CC(=C3)C)C
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its ability to inhibit the activity of certain enzymes, which makes it a promising candidate for use in scientific research.

Scientific Research Applications

Pharmacological Potential and Toxicity Assessment

The research conducted by M. Faheem (2018) on heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives, which includes compounds structurally related to N-(3,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, demonstrates their computational and pharmacological evaluation for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds showed promising results in docking against targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), indicating their potential in therapeutic applications (M. Faheem, 2018).

Anticancer Activity

A novel series of 4-arylsulfonyl-1,3-oxazoles, including compounds with structural similarities to the chemical , were synthesized and characterized for their in vitro anticancer evaluation against 59 cancer cell lines. This study highlighted the compound's potency against specific cancer lines, suggesting its utility as a lead compound for further anticancer studies (Volodymyr Zyabrev et al., 2022).

Enzyme Inhibition

Research involving pyrazoline benzensulfonamides demonstrated their inhibitory effects on carbonic anhydrase and acetylcholinesterase enzymes with low cytotoxicity. These compounds, which feature a hybrid molecule approach incorporating both pyrazoline and sulfonamide pharmacophores, offer insights into designing new compounds with potent activity for various bioactivities, including potential therapeutic applications (Dilan Ozmen Ozgun et al., 2019).

Material Science and Corrosion Inhibition

The synthesis and characterization of pyran derivatives for acid corrosion demonstrated the utility of such compounds in material science. These derivatives, including ethyl 2-amino-4-(4-hydroxyphenyl)-6-(p-tolyl)-4H-pyran-3-carboxylate and its analogs, were effective in mitigating corrosion of mild steel in sulfuric acid solutions, suggesting the potential of N-(3,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide-related compounds in corrosion prevention applications (J. Saranya et al., 2020).